BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to 5-Fluoro-2-
nitrobenzaldehyde for Researchers

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Fluoro-2-nitrobenzaldehyde

Cat. No.: B184836

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the procurement and
application of 5-Fluoro-2-nitrobenzaldehyde (CAS No. 395-81-3), a key building block in
synthetic organic chemistry and pharmaceutical research. Its unique structure, featuring both a
nitro and a fluorine substituent on an aromatic aldehyde, makes it a versatile reagent for
creating complex molecules with enhanced biological activity.[1] This document outlines
commercial sources, key chemical data, and a representative experimental protocol for its use.

Commercial Sourcing and Availability

Identifying a reliable supplier is crucial for ensuring the quality and consistency of starting
materials in research and development. 5-Fluoro-2-nitrobenzaldehyde is available from a
range of commercial suppliers, each offering various grades and quantities. When selecting a
supplier, purity, available quantities, and lead times are critical factors to consider.[2]

Below is a summary of prominent commercial suppliers and their publicly available data for 5-
Fluoro-2-nitrobenzaldehyde.
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Note: Pricing and availability are subject to change and often require logging into the supplier's
website for current information.

Logical Workflow for Supplier Selection

The process of selecting a chemical supplier involves several critical steps to ensure the
procurement of high-quality materials that meet research and budgetary requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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